2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-pentylquinazolin-4(3H)-one
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Overview
Description
2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-pentylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H21BrN4O2S and its molecular weight is 485.4. The purity is usually 95%.
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Scientific Research Applications
Thermo-Physical Properties
Compounds similar to 2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-pentylquinazolin-4(3H)-one have been explored for their thermo-physical properties. For example, related 1,3,4-oxadiazole derivatives were characterized in solvents like chloroform and N,N-dimethylformamide to analyze their density, viscosity, ultrasonic sound velocity, and various acoustical and thermodynamic parameters (Godhani et al., 2013).
Antimicrobial Activity
Several studies have synthesized compounds with a structure similar to the given chemical and tested them for antimicrobial activity. For instance, research on pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles, which share structural features with the given compound, demonstrated significant antibacterial activity against various bacterial strains (Singh et al., 2010).
Antioxidant and Antihypertensive Activities
Compounds structurally similar to the given chemical have been evaluated for their antioxidant and antihypertensive activities. One study synthesized derivatives that were then tested for in-vitro antioxidant, antibacterial, and antihypertensive activities, showing promising results in these areas (Naik et al., 2014).
Anticonvulsant and Analgesic Activities
Research has been conducted on 1,3,4-oxadiazole derivatives linked to the quinazolin-4-one ring, demonstrating potential analgesic and anti-inflammatory activities. This suggests possible applications of similar compounds in the treatment of pain and inflammation (Dewangan et al., 2016).
α-Glucosidase Inhibitory, Antimicrobial, and Antioxidant Activities
Benzimidazole derivatives containing 1,3,4-oxadiazole have been synthesized and showed notable α-glucosidase inhibitory, antimicrobial, and antioxidant activities. This points to the potential use of structurally similar compounds in treating diabetes and infections (Menteşe et al., 2015).
Antituberculosis and Cytotoxicity Studies
Derivatives with a structure similar to the compound have been evaluated for their antituberculosis activity and cytotoxicity. This suggests potential application in the treatment of tuberculosis and in cytotoxic studies (Chitra et al., 2011).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-pentylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21BrN4O2S/c1-2-3-6-13-27-21(28)17-7-4-5-8-18(17)24-22(27)30-14-19-25-20(26-29-19)15-9-11-16(23)12-10-15/h4-5,7-12H,2-3,6,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXPFLPDFNCDTNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21BrN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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